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1,1,2,2-Tetrachloro-1,2-

difluoroethane

Cat. No.: B1219685 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the isomers of

tetrachlorodifluoroethane, focusing on their chemical and physical properties, synthesis, and

analytical methods. The information is intended for a technical audience and is presented to

facilitate research and development activities.

Introduction to Tetrachlorodifluoroethane Isomers
Tetrachlorodifluoroethane (C₂Cl₄F₂) is a chlorofluorocarbon (CFC) that exists as two primary

isomers: the symmetric 1,1,2,2-tetrachloro-1,2-difluoroethane (CFC-112) and the asymmetric

1,1,1,2-tetrachloro-2,2-difluoroethane (CFC-112a).[1][2][3] Historically, these compounds have

been used as refrigerants, solvents, and chemical intermediates.[4][5] However, due to their

ozone-depleting potential, their production and use have been largely phased out under the

Montreal Protocol.[6] Despite this, they remain of interest for research purposes, particularly in

atmospheric chemistry and for the development of alternative compounds.

Physical and Chemical Properties
The physical and chemical properties of CFC-112 and CFC-112a are summarized in the table

below. These properties are critical for understanding their environmental fate, potential

applications, and for designing safe handling procedures.
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Property
1,1,2,2-Tetrachloro-1,2-
difluoroethane (CFC-112)

1,1,1,2-Tetrachloro-2,2-
difluoroethane (CFC-112a)

Synonyms
sym-Tetrachlorodifluoroethane,

Freon 112, R-112

asym-

Tetrachlorodifluoroethane,

Freon 112a, R-112a

CAS Number 76-12-0[4] 76-11-9[3]

Molecular Formula CCl₂FCCl₂F[4] CCl₃CClF₂[7]

Molar Mass 203.82 g/mol [2] 203.83 g/mol

Appearance

Colorless low-melting solid or

liquid with a slight ethereal

odor[4]

Colorless solid with a slight,

ether-like odor[7]

Melting Point 26.5 °C (79.7 °F; 299.6 K)[4] 40.6 °C (105.1 °F; 313.7 K)[7]

Boiling Point 92.8 °C (199.0 °F; 365.9 K)[2] 91.5 °C (196.7 °F; 364.6 K)[7]

Density (liquid) 1.64 g/cm³ at 30 °C[4] 1.65 g/cm³ at 25 °C[3][7]

Solubility in Water 120 mg/L at 25 °C[4] Insoluble

Solubility in Organic Solvents
Soluble in ethanol, ethyl ether,

chloroform[4]

Soluble in many organic

solvents

Vapor Pressure 40 mmHg at 21.1 °C 40 mmHg at 20 °C

Ozone Depletion Potential

(ODP)
1.0 1.0[8]

Experimental Protocols
Detailed experimental protocols for the determination of the physical properties of specific

CFCs are not readily available in the public domain. However, standard methodologies for

determining the properties of halogenated hydrocarbons can be applied.

Melting Point Determination (Capillary Method)
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The melting point of the solid isomers can be determined using a standard capillary melting

point apparatus.

Sample Preparation: A small amount of the solid sample is finely ground and packed into a

capillary tube to a height of 2-3 mm.

Apparatus Setup: The capillary tube is placed in a melting point apparatus, which consists of

a heated block and a thermometer or a digital temperature sensor.

Determination: The sample is heated at a slow, controlled rate (e.g., 1-2 °C per minute) near

the expected melting point.

Data Recording: The temperature at which the first liquid appears and the temperature at

which the entire sample becomes liquid are recorded as the melting point range. For a pure

substance, this range should be narrow.

Boiling Point Determination (Thiele Tube Method)
The boiling point of the liquid isomers can be determined using a Thiele tube.

Apparatus Setup: A small amount of the liquid is placed in a small test tube. A capillary tube,

sealed at one end, is inverted and placed inside the test tube. The test tube is then attached

to a thermometer.

Heating: The Thiele tube, containing a high-boiling mineral oil, is heated gently. The

thermometer and test tube assembly are immersed in the oil.

Observation: As the liquid in the test tube heats up, a stream of bubbles will emerge from the

open end of the inverted capillary tube.

Data Recording: The heating is stopped, and the liquid is allowed to cool. The temperature at

which the bubbling stops and the liquid begins to enter the capillary tube is recorded as the

boiling point.

Density Measurement (Vibrating Tube Densimeter)
The density of the liquid isomers can be accurately measured using a vibrating tube

densimeter.
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Calibration: The instrument is calibrated using fluids of known density, such as dry air and

distilled water.

Sample Injection: A small volume of the liquid sample is injected into the U-shaped vibrating

tube.

Measurement: The instrument measures the oscillation period of the tube, which is directly

related to the density of the sample. The temperature of the sample is precisely controlled.

Data Output: The density is calculated by the instrument's software and displayed.

Analytical Determination (Gas Chromatography)
The identification and quantification of the isomers can be performed using gas

chromatography (GC) with a flame ionization detector (FID) or an electron capture detector

(ECD), as outlined in NIOSH Method 1016.

Sample Collection: Air samples can be collected using a solid sorbent tube containing

activated charcoal.

Sample Preparation: The analytes are desorbed from the charcoal using a suitable solvent,

such as carbon disulfide.

GC Analysis: An aliquot of the desorbed sample is injected into a gas chromatograph.

Column: A packed or capillary column suitable for separating halogenated hydrocarbons is

used.

Carrier Gas: Nitrogen or another inert gas is used as the carrier gas.

Temperature Program: A suitable temperature program is used to achieve separation of

the isomers.

Detection: A flame ionization detector (FID) is commonly used for quantification.

Calibration: The instrument is calibrated using standard solutions of the

tetrachlorodifluoroethane isomers of known concentrations.
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Synthesis and Reactions
The isomers of tetrachlorodifluoroethane can be synthesized through various routes, and they

undergo specific chemical reactions.

Synthesis of 1,1,2,2-Tetrachloro-1,2-difluoroethane
(CFC-112)
One method for the synthesis of CFC-112 is the photo-chlorination of by-products from the

production of 1,1-difluoro-1-chloroethane (HCFC-142b).

By-products from HCFC-142b production
(e.g., 1,2-dichloro-1,1-difluoroethane,

1,1,1-trichloro-2,2-difluoroethane)

Photo-chlorination
(Light, Heat)

Chlorine (Cl2)

1,1,2,2-Tetrachloro-1,2-difluoroethane
(CFC-112)

Hydrogen Chloride (HCl)

Click to download full resolution via product page

Caption: Synthesis of CFC-112 via photo-chlorination.

Synthesis of 1,1,1,2-Tetrachloro-2,2-difluoroethane
(CFC-112a)
CFC-112a can be synthesized by the reaction of tetrachloroethylene with anhydrous hydrogen

fluoride in the presence of a catalyst.

Tetrachloroethylene

Catalytic Fluorination
(e.g., Antimony pentachloride)

Hydrogen Fluoride (HF)

1,1,1,2-Tetrachloro-2,2-difluoroethane
(CFC-112a)

Click to download full resolution via product page
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Caption: Synthesis of CFC-112a from tetrachloroethylene.

Dehalogenation of 1,1,1,2-Tetrachloro-2,2-difluoroethane
(CFC-112a)
A notable reaction of CFC-112a is its dehalogenation with zinc in methanol to produce 1,1-

dichloro-2,2-difluoroethylene, a valuable monomer.

1,1,1,2-Tetrachloro-2,2-difluoroethane
(CFC-112a)

DehalogenationZinc (Zn)

Methanol (CH3OH)

Solvent

1,1-Dichloro-2,2-difluoroethylene

Zinc Chloride (ZnCl2)

Click to download full resolution via product page

Caption: Dehalogenation of CFC-112a to form a fluoroolefin.

Biological Signaling Pathways
It is important to note that as synthetic chlorofluorocarbons, 1,1,2,2-tetrachloro-1,2-
difluoroethane (CFC-112) and 1,1,1,2-tetrachloro-2,2-difluoroethane (CFC-112a) are not

known to be involved in any biological signaling pathways. These compounds are of

environmental and toxicological concern due to their effects on the ozone layer and their

potential for bioaccumulation, rather than for specific interactions with cellular signaling

cascades. Therefore, diagrams of signaling pathways are not applicable to these molecules.

Conclusion
This technical guide has provided a detailed overview of the isomers of

tetrachlorodifluoroethane, CFC-112 and CFC-112a. The tabulated physical and chemical

properties, along with the generalized experimental protocols and synthesis diagrams, offer a
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valuable resource for researchers and scientists. While these compounds have been phased

out of widespread use, their study remains relevant for understanding atmospheric chemistry,

developing new chemical entities, and for historical environmental assessment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b1219685?utm_src=pdf-custom-synthesis
http://orgsyn.org/demo.aspx?prep=CV4P0268
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_Synthesis_of_Fluoroolefins_from_1_1_Dichloro_1_2_difluoroethane.pdf
https://www.cdc.gov/niosh/docs/2003-154/pdfs/1016.pdf
https://water.usgs.gov/lab/chlorofluorocarbons/lab/analytical_procedures/
https://www.researchgate.net/publication/322959260_Density_of_the_Refrigerant_Fluids_of_R365mfc_and_R152a_Measurement_and_Prediction
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Organic_Chemistry_Lab_Techniques_(Nichols)/06%3A_Miscellaneous_Techniques/6.01%3A_Melting_Point/6.1D%3A__Step-by-Step_Procedures_for_Melting_Point_Determination
https://pubs.aip.org/aip/rsi/article/74/9/4134/453835/Rapid-density-measurement-system-with-vibrating
https://pubchem.ncbi.nlm.nih.gov/compound/1_1_1_2-Tetrachloro-2_2-difluoroethane
https://pubchem.ncbi.nlm.nih.gov/compound/1_1_1_2-Tetrachloro-2_2-difluoroethane
https://www.benchchem.com/product/b1219685#isomers-of-tetrachlorodifluoroethane-and-their-properties
https://www.benchchem.com/product/b1219685#isomers-of-tetrachlorodifluoroethane-and-their-properties
https://www.benchchem.com/product/b1219685#isomers-of-tetrachlorodifluoroethane-and-their-properties
https://www.benchchem.com/product/b1219685#isomers-of-tetrachlorodifluoroethane-and-their-properties
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1219685?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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